Cas no 136649-30-4 (1,1'-Biphenyl, 3-bromo-5-fluoro-)

1,1'-Biphenyl, 3-bromo-5-fluoro- is a halogenated biphenyl derivative featuring both bromine and fluorine substituents on its aromatic rings. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig amination, due to the reactivity of the bromo substituent. The presence of the fluorine atom enhances its utility in pharmaceutical and agrochemical research, where fluorinated compounds are often sought for their metabolic stability and bioavailability. Its well-defined structure and high purity make it suitable for precise applications in material science and medicinal chemistry. The compound is typically handled under inert conditions to preserve its stability.
1,1'-Biphenyl, 3-bromo-5-fluoro- structure
136649-30-4 structure
Product Name:1,1'-Biphenyl, 3-bromo-5-fluoro-
CAS No:136649-30-4
MF:C12H8BrF
MW:251.094326019287
CID:3714743
PubChem ID:15661494
Update Time:2025-05-19

1,1'-Biphenyl, 3-bromo-5-fluoro- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 3-bromo-5-fluoro-
    • 3-bromo-5-fluoro-1,1'-biphenyl
    • 1-Bromo-3-fluoro-5-phenylbenzene
    • Flurbiprofen Impurity 49
    • 136649-30-4
    • MFCD30527695
    • SCHEMBL7503144
    • BS-30749
    • Inchi: 1S/C12H8BrF/c13-11-6-10(7-12(14)8-11)9-4-2-1-3-5-9/h1-8H
    • InChI Key: YSKVBFYMOCNSDC-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CC=C2)=CC(F)=CC(Br)=C1

Computed Properties

  • Exact Mass: 249.97934Da
  • Monoisotopic Mass: 249.97934Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0Ų

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